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Compound of Interest

Compound Name: Mecetronium ethylsulfate

Cat. No.: B1200209

Langenhangen, Germany - Mecetronium ethylsulfate (MES), a quaternary ammonium
compound (QAC) with significant antiseptic properties, has been a key component in infection
control for decades. While the precise moment of its initial synthesis remains nuanced, its
history is intrinsically linked to the development of the pioneering hand disinfectant, Sterillium®,
in the mid-1960s. This guide delves into the discovery, history, and core technical aspects of
this important antimicrobial agent.

Discovery and Historical Context

The development of Mecetronium ethylsulfate is closely associated with the German
company Bode Chemie, now a subsidiary of Hartmann AG. In 1965, Bode Chemie launched
Sterillium®, the world's first marketable alcohol-based hand disinfectant.[1][2] The original
formulation of this product contained a combination of alcohols (Propan-2-ol and Propan-1-ol)
and Mecetronium ethylsulfate, establishing the latter's role as a remanent active ingredient
designed to provide a sustained antimicrobial effect.[3][4][5]

While the exact date of the first synthesis of Mecetronium ethylsulfate and the identity of its
discoverer are not explicitly detailed in readily available literature, its inclusion in the 1965
launch of Sterillium® strongly suggests its discovery and development occurred in the years
immediately preceding this. The development of Sterillium® itself was a collaborative effort
between scientists at Bode Chemie and physicians at the University Medical Center Hamburg-
Eppendorf, aimed at creating a disinfectant that was both highly effective and gentle on the
skin.[6][7]
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The broader context for the discovery of Mecetronium ethylsulfate lies in the extensive
research into quaternary ammonium compounds that began in the early 20th century. These
compounds were recognized for their antimicrobial properties, and their development as
practical antiseptics and disinfectants accelerated in the mid-20th century.

Chemical Properties and Synthesis

Mecetronium ethylsulfate is chemically known as N-ethyl-N,N-dimethyl-1-hexadecanaminium
ethyl sulfate.[8][9] It belongs to the class of cationic surfactants, which are characterized by a
positively charged head group.

Property Value

Chemical Formula C22H49NO4S

Molecular Weight 423.7 g/mol

CAS Number 3006-10-8

Appearance White to off-white powder
Solubility Soluble in water and alcohol

Experimental Protocol: General Synthesis of Quaternary
Ammonium Compounds

The synthesis of quaternary ammonium compounds like Mecetronium ethylsulfate typically
follows the Menschutkin reaction, which involves the alkylation of a tertiary amine. While the
specific, proprietary industrial synthesis protocol for Mecetronium ethylsulfate is not publicly
detailed, a general laboratory-scale synthesis can be described as follows:

Objective: To synthesize a quaternary ammonium salt by reacting a tertiary amine with an
alkylating agent.

Materials:
* N,N-dimethylhexadecan-1-amine (a tertiary amine)

» Diethyl sulfate (an alkylating agent)
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e A suitable aprotic polar solvent (e.g., acetonitrile or acetone)
e Reaction vessel with a reflux condenser and magnetic stirrer
e Heating mantle

e Equipment for solvent removal (e.g., rotary evaporator)

e Crystallization dishes

o Filtration apparatus

Procedure:

« In the reaction vessel, dissolve an equimolar amount of N,N-dimethylhexadecan-1-amine in
the chosen solvent.

o While stirring, slowly add an equimolar amount of diethyl sulfate to the solution.

o Heat the mixture to reflux and maintain the temperature for several hours to ensure the
reaction goes to completion. The reaction progress can be monitored using techniques such
as thin-layer chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
* Remove the solvent under reduced pressure using a rotary evaporator.

e The resulting crude product can be purified by recrystallization from a suitable solvent or
solvent mixture.

e The purified crystals of Mecetronium ethylsulfate are then collected by filtration, washed
with a cold solvent to remove impurities, and dried under vacuum.
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Caption: General synthesis pathway for Mecetronium ethylsulfate via the Menschutkin
reaction.

Mechanism of Antimicrobial Action

The antimicrobial efficacy of Mecetronium ethylsulfate stems from its cationic surfactant
nature. The positively charged nitrogen headgroup is attracted to the negatively charged
components of microbial cell membranes, such as phospholipids and proteins.

This interaction leads to the disruption of the cell membrane's integrity. The long hydrophobic
alkyl chain (hexadecyl group) penetrates the lipid bilayer, causing a loss of membrane fluidity
and the leakage of essential intracellular components, ultimately leading to cell death.
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Caption: Simplified signaling pathway of the antimicrobial action of Mecetronium ethylsulfate.

Modern Applications and Research

Mecetronium ethylsulfate continues to be a key ingredient in many alcohol-based hand rubs,
valued for its contribution to the product's overall antimicrobial efficacy and its skin-friendly
properties.[3][5] While some studies have questioned the added benefit of MES in certain
formulations for surgical hand disinfection, its long history of use in healthcare settings
underscores its established role in infection prevention.[10][11]

Ongoing research into quaternary ammonium compounds focuses on developing new
derivatives with enhanced antimicrobial activity, lower toxicity, and improved environmental
biodegradability. The foundational understanding of compounds like Mecetronium
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ethylsulfate provides a basis for these advancements in the field of antiseptic and disinfectant
chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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